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Compound of Interest

Compound Name: LH10

Cat. No.: B15623763 Get Quote

Borchers® LH 10 is an aqueous emulsion of an organic metal compound, Dibutyltin dilaurate

(DBTL), used as a tin catalyst for water-based two-component polyurethane systems.[1] While

its primary application is in coatings, its components are relevant to laboratory safety.

Personal Protective Equipment (PPE) and Safety
The primary hazardous component in Borchers® LH 10 is Dibutyltin dilaurate (DBTL). DBTL is

suspected of causing genetic defects and may damage fertility or the unborn child.[2] It is also

irritating to the eyes and skin.[3]

Table 1: PPE Requirements for Handling Borchers® LH 10 (DBTL Emulsion)
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PPE Category Specification

Eye/Face Protection

Tight-sealing safety goggles or safety glasses

designed to protect against liquid splashes.[2][4]

A face shield may be required for larger

quantities or splash risks.

Skin Protection

Wear suitable protective clothing.[2] Nitrile

rubber gloves (0.4 mm thickness, >480 min

breakthrough time) are recommended.[2]

Always inspect gloves before use.[5]

Respiratory Protection

Not typically required with good ventilation. In

case of inadequate ventilation or aerosol

generation, wear a full-face respirator with a

Type A/P2 filter or better.[2]

Operational and Disposal Plans
Handling and Storage:

Handle in a well-ventilated area.[6]

Avoid contact with skin and eyes.[2]

Store containers tightly closed at temperatures between 5 and 30 °C, protected from frost.[1]

[7]

Do not eat, drink, or smoke in the work area.[2]

Disposal Plan:

Dispose of contents and containers to an approved waste disposal plant in accordance with

local, regional, and national regulations.[2][5]

Do not release into the environment.[2] Collect any spillage.

Contaminated clothing should be washed before reuse or disposed of as hazardous waste.

[2]
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Experimental Workflow: Safe Handling and Spill
Response
The following diagram outlines a generalized workflow for the safe handling of Borchers® LH

10 in a laboratory setting.
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Caption: Workflow for safe handling and spill response for Borchers® LH 10.

Section 2: UV Ink LH-100 Yellow
UV Ink LH-100 is a UV-curable ink for inkjet printers.[8] It is classified as causing skin irritation,

serious eye damage, and may cause an allergic skin reaction, cancer, and damage to fertility or

an unborn child.[8]
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Personal Protective Equipment (PPE) and Safety
Direct contact with uncured UV ink should always be avoided. Operators must wear

appropriate PPE when handling UV inks, especially during mixing, pouring, and cleaning.[9]

Table 2: PPE Requirements for Handling UV Ink LH-100

PPE Category Specification

Eye/Face Protection

Protective glasses with side shields are

mandatory.[10] Goggles should be worn when

there is a splash risk.

Skin Protection

Impervious gloves (e.g., butyl rubber) and

protective aprons are recommended.[9][10]

Long-sleeved clothing should be worn to

minimize skin exposure.[11]

Respiratory Protection

Not typically required in a well-ventilated area.

[12] If fumes or mists are generated, use an

appropriate organic vapor respirator.

Operational and Disposal Plans
Handling and Storage:

Ensure the work area is well-ventilated.[12][13]

Store inks in a cool, dark, well-ventilated area away from heat and light to prevent premature

curing.[12][14]

Keep containers tightly sealed.[12]

Avoid contact with skin and eyes; do not breathe vapor or mist.[8]

Wash hands thoroughly after handling.[8]

Disposal Plan:
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Dispose of waste ink and contaminated materials through a licensed hazardous waste

disposal company.[15][16]

Do not dispose of in regular trash or pour down drains.[15][16]

Many manufacturers offer take-back or recycling programs for used ink cartridges.[16]

Experimental Workflow: General Laboratory Use
The following diagram outlines a workflow for the safe use of UV curable inks in a research

setting.
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Caption: General workflow for the safe laboratory use of UV curable inks.
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Section 3: Luteinizing Hormone Releasing Hormone
(LHRH)
Luteinizing Hormone Releasing Hormone (LHRH), a decapeptide, is a key regulator of

reproduction.[17] In a laboratory context, it is often used in cell culture and other biological

assays. It is classified as a reproductive toxin that may damage fertility or the unborn child.[18]

[19]

Personal Protective Equipment (PPE) and Safety
Due to its toxicity, all safety precautions must be understood before handling LHRH.[19]

Table 3: PPE Requirements for Handling LHRH

PPE Category Specification

Eye/Face Protection

Use eye protection tested and approved under

appropriate government standards (e.g., NIOSH

or EN 166).[5]

Skin Protection

Handle with gloves, using proper glove removal

technique.[5] Wear a lab coat or other protective

clothing.[18]

Respiratory Protection

If handling as a powder or creating aerosols,

use in a ventilated enclosure (e.g., fume hood)

or wear appropriate respiratory protection.[6]

Operational and Disposal Plans
Handling and Storage:

Obtain special instructions before use.[18]

Avoid inhalation and contact with skin and eyes.[5][6]

Store locked up in a dry, cool, and well-ventilated place, protected from light.[18] A storage

temperature of -20°C is often recommended for long-term stability.[20]
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Disposal Plan:

Dispose of contents and containers to an approved waste disposal plant.[5][18]

The material can be sent to a licensed chemical destruction plant or disposed of via

controlled incineration.[6]

Signaling Pathway and Experimental Protocol
LHRH Signaling Pathway: At the pituitary level, LHRH binds to the LHRH receptor (LHRH-R), a

G-protein coupled receptor. This activates a Gαq/11 protein, leading to the activation of

Phospholipase C (PLC). PLC then catalyzes the production of diacylglycerol (DAG) and inositol

trisphosphate (IP3), which initiate signaling cascades culminating in the synthesis and release

of luteinizing hormone (LH) and follicle-stimulating hormone (FSH).[17][21] In some cancer

cells, the LHRH-R is coupled to a Gαi protein, which inhibits cAMP accumulation.[21][22]
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Caption: Pituitary LHRH receptor signaling pathway.

Experimental Protocol: In Vitro Bioassay for LHRH Agonists This protocol is a summarized

methodology for testing the bioactivity of LHRH agonists based on their effect on progesterone

secretion by rat ovarian cells.[23]

Cell Preparation: Ovaries from pseudopregnant rats are mechanically and enzymatically

dispersed to create luteal cell-rich suspensions.

Stimulation: The ovarian cell suspensions are treated with human chorionic gonadotropin

(HCG) to induce progesterone secretion. A typical concentration is 1 mIU/ml HCG.[23]
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Treatment: LHRH agonist analogs are added to the HCG-stimulated cell suspensions at

varying concentrations (e.g., 10⁻⁹ M and 10⁻⁷ M).[23]

Incubation: The cell suspensions are incubated to allow for the agonist to exert its effect on

progesterone secretion.

Analysis: Progesterone levels in the cell culture supernatant are measured (e.g., via ELISA

or RIA).

Evaluation: The inhibitory effect of the LHRH agonist on HCG-induced progesterone

secretion is calculated, and the relative potencies of different agonists are compared.[23]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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